Cas no 435293-66-6 (4'-Hydroxy AtoMoxetine)

• Product Name: 4'-Hydroxy AtoMoxetine
• CAS No: 435293-66-6
• MF: C₁₇H₂₁NO₂
• MW: 271.35414
• CID: 327037
• Update Time: 2025-07-11

4'-Hydroxy AtoMoxetine Chemical and Physical Properties

Names and Identifiers

• Phenol,3-methyl-4-[(1R)-3-(methylamino)-1-phenylpropoxy]-
• 4’-Hydroxy Atomoxetine
• 3-methyl-4-[(1R)-3-(methylamino)-1-phenylpropoxy]phenol
• 4'-Hydroxy AtoMoxetine
• 4`-Hydroxy Atomoxetine
• UNII-6T2XYC0A9R
• 4-Hydroxyatomoxetine

• Inchi： InChI=1S/C17H21NO2/c1-13-12-15(19)8-9-16(13)20-17(10-11-18-2)14-6-4-3-5-7-14/h3-9,12,17-19H,10-11H2,1-2H3/t17-/m1/s1
• InChI Key： PPXQPRLGNSJNJM-QGZVFWFLSA-N
• SMILES： CC1=C(O[C@@H](C2C=CC=CC=2)CCNC)C=CC(O)=C1

Computed Properties

• Exact Mass: 271.15700

Experimental Properties

• Melting Point: 120-122°C
• PSA: 41.49000
• LogP: 3.82110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 4'-Hydroxy AtoMoxetine

Introduction to 4'-Hydroxy AtoMoxetine (CAS No. 435293-66-6)

4'-Hydroxy AtoMoxetine, identified by the chemical compound code CAS No. 435293-66-6, represents a significant compound in the realm of pharmaceutical chemistry and neurobiology. This compound belongs to the class of catecholaminergic agents, which are well-documented for their involvement in the modulation of neurotransmitter systems, particularly those involving dopamine and norepinephrine. The structural uniqueness of 4'-Hydroxy AtoMoxetine lies in its hydroxylated derivative, which contributes to its distinct pharmacological properties and potential therapeutic applications.

The synthesis and characterization of 4'-Hydroxy AtoMoxetine have been subjects of extensive research due to its structural similarity to other well-known psychostimulants. The hydroxyl group at the 4' position introduces a significant alteration in its metabolic pathways and binding interactions with neurotransmitter receptors. This modification has been extensively studied in the context of developing novel therapeutics for neurological and psychiatric disorders.

Recent advancements in neuroimaging techniques have allowed researchers to delve deeper into the pharmacodynamics of 4'-Hydroxy AtoMoxetine. Studies employing positron emission tomography (PET) have revealed that this compound exhibits high affinity for dopamine transporters (DAT) and norepinephrine transporters (NET). The hydroxyl group enhances its solubility and bioavailability, making it a promising candidate for oral administration in therapeutic regimes.

The pharmacokinetic profile of 4'-Hydroxy AtoMoxetine has been meticulously analyzed, revealing a half-life that is conducive for once-daily dosing regimens. This property is particularly advantageous in chronic therapeutic applications, where patient compliance is often a challenge. Additionally, the compound demonstrates a favorable safety profile in preclinical studies, with minimal side effects observed at therapeutic doses.

One of the most intriguing aspects of 4'-Hydroxy AtoMoxetine is its potential role in treating cognitive disorders such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. Clinical trials have begun to explore its efficacy in modulating attentional networks and improving wakefulness. The compound's ability to enhance dopaminergic and noradrenergic signaling suggests that it may offer benefits over existing treatments by providing a more balanced modulation of these critical neurotransmitter systems.

The chemical synthesis of 4'-Hydroxy AtoMoxetine involves multi-step organic reactions, including hydroxylation and functional group transformations. Advanced synthetic methodologies, such as catalytic hydrogenation and enzymatic biotransformation, have been employed to achieve high yields and purity levels. These synthetic strategies not only ensure the scalability of production but also minimize environmental impact through greener chemistry principles.

In conclusion, 4'-Hydroxy AtoMoxetine (CAS No. 435293-66-6) stands out as a promising compound in the field of neuropharmacology due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a key player in the development of next-generation treatments for neurological disorders.